Cas no 2227834-59-3 ((1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol
• CAS No: 2227834-59-3
• MF: C₈H₄F₆O
• MW: 230.107183456421
• CID: 5888716
• PubChem ID: 165670789
• Update Time: 2025-06-14

(1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol
• (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol
• EN300-1950356
• 2227834-59-3

• Inchi： 1S/C8H4F6O/c9-3-1-4(10)6(5(11)2-3)7(15)8(12,13)14/h1-2,7,15H/t7-/m0/s1
• InChI Key： BQWMNKFPOUZELU-ZETCQYMHSA-N
• SMILES： [C@@H](C1C(=CC(F)=CC=1F)F)(O)C(F)(F)F

Computed Properties

• Exact Mass: 230.01663372g/mol
• Monoisotopic Mass: 230.01663372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol

Comprehensive Overview of (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol (CAS No. 2227834-59-3)

The compound (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol (CAS No. 2227834-59-3) is a fluorinated chiral alcohol with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring multiple fluorine atoms, enhances its reactivity and selectivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science.

One of the key features of (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol is its stereochemistry, which plays a critical role in its biological activity. The 1S configuration ensures high enantiomeric purity, a property highly sought after in the development of chiral drugs. This aligns with the growing demand for enantioselective synthesis in the pharmaceutical industry, where purity and specificity are paramount.

Recent trends in organic chemistry highlight the importance of fluorinated compounds, such as (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol, due to their ability to improve metabolic stability and bioavailability. Fluorine incorporation is a hot topic in medicinal chemistry, as evidenced by the increasing number of FDA-approved drugs containing fluorine atoms. This compound’s trifluoromethyl and trifluorophenyl groups contribute to its lipophilicity and electronic effects, making it a versatile building block.

From an environmental perspective, the synthesis and application of fluorinated compounds like CAS No. 2227834-59-3 are under scrutiny due to concerns about persistence and bioaccumulation. However, advancements in green chemistry aim to mitigate these issues by developing more sustainable synthetic routes. Researchers are exploring catalytic methods and renewable feedstocks to reduce the environmental footprint of such compounds.

In the context of industrial applications, (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol is often utilized in the production of high-performance materials. Its fluorinated backbone enhances thermal and chemical stability, making it suitable for specialty polymers and coatings. This aligns with the rising demand for advanced materials in electronics, aerospace, and automotive sectors.

The compound’s CAS number, 2227834-59-3, is frequently searched in chemical databases and patent literature, reflecting its commercial and academic relevance. Analysts predict growth in the fluorinated compounds market, driven by innovations in drug development and material science. As a result, (1S)-2,2,2-trifluoro-1-(2,4,6-trifluorophenyl)ethan-1-ol is poised to remain a focal point in research and industrial applications.

For researchers exploring chiral fluorinated alcohols, CAS No. 2227834-59-3 offers a compelling case study. Its synthesis, properties, and applications are well-documented, providing a foundation for further innovation. Collaborative efforts between academia and industry are likely to uncover new uses for this compound, reinforcing its importance in modern chemistry.